![molecular formula C13H15FN2O4S B6630508 (2R)-2-[(3-cyano-4-fluorophenyl)sulfonylamino]-3,3-dimethylbutanoic acid](/img/structure/B6630508.png)
(2R)-2-[(3-cyano-4-fluorophenyl)sulfonylamino]-3,3-dimethylbutanoic acid
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Overview
Description
(2R)-2-[(3-cyano-4-fluorophenyl)sulfonylamino]-3,3-dimethylbutanoic acid, also known as CFTR inhibitor-172, is a small molecule compound that has been extensively studied for its potential therapeutic applications in cystic fibrosis (CF) treatment. CF is a genetic disorder that affects the respiratory and digestive systems, leading to chronic lung infections, malnutrition, and other complications. CFTR inhibitor-172 has been shown to selectively inhibit the function of the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which is defective in CF patients. In
Mechanism of Action
(2R)-2-[(3-cyano-4-fluorophenyl)sulfonylamino]-3,3-dimethylbutanoic acid inhibitor-172 selectively inhibits the function of the this compound protein by binding to a specific site on the protein. The this compound protein is a chloride channel that is responsible for regulating the flow of chloride ions across cell membranes. In CF patients, the this compound protein is defective, leading to a buildup of thick, sticky mucus in the respiratory and digestive systems. This compound inhibitor-172 blocks the function of the this compound protein, reducing the production of mucus and improving lung function in CF patients.
Biochemical and Physiological Effects:
This compound inhibitor-172 has been shown to have various biochemical and physiological effects in CF patients. The compound reduces the production of mucus in the respiratory and digestive systems, improving lung function and reducing the risk of infections. This compound inhibitor-172 also improves ion transport across cell membranes, which is important for maintaining normal cellular function. The compound has been shown to have minimal toxicity and is well-tolerated in CF patients.
Advantages and Limitations for Lab Experiments
(2R)-2-[(3-cyano-4-fluorophenyl)sulfonylamino]-3,3-dimethylbutanoic acid inhibitor-172 has several advantages for lab experiments. The compound is highly selective for the this compound protein, allowing researchers to study the specific effects of this compound inhibition. This compound inhibitor-172 is also relatively easy to synthesize, making it readily available for research purposes. However, there are some limitations to using this compound inhibitor-172 in lab experiments. The compound may have off-target effects on other proteins, which could complicate data interpretation. Additionally, this compound inhibitor-172 may not accurately reflect the effects of this compound inhibition in vivo, as the compound may not fully mimic the complex pathophysiology of CF.
Future Directions
There are several future directions for research on (2R)-2-[(3-cyano-4-fluorophenyl)sulfonylamino]-3,3-dimethylbutanoic acid inhibitor-172. One potential application is the development of new CF therapies based on this compound inhibition. This compound inhibitor-172 could be used as a lead compound for the development of more potent and selective this compound inhibitors. The compound could also be used in combination with other CF therapies, such as gene therapy or small molecule correctors, to improve treatment outcomes. Another future direction is the investigation of this compound inhibition in other diseases, such as chronic obstructive pulmonary disease (COPD) and asthma. This compound inhibitor-172 could also be used to study the role of this compound in other physiological processes, such as mucociliary clearance and ion transport. Overall, this compound inhibitor-172 has significant potential for advancing our understanding of CF pathophysiology and developing new CF therapies.
Synthesis Methods
(2R)-2-[(3-cyano-4-fluorophenyl)sulfonylamino]-3,3-dimethylbutanoic acid inhibitor-172 can be synthesized using a multistep process that involves the reaction of various chemical intermediates. The first step involves the condensation of 3-cyano-4-fluoroaniline with 2-chloroacetyl chloride to form the intermediate 3-cyano-4-fluorophenylacetyl chloride. This intermediate is then reacted with tert-butyl 3-aminocrotonate to form the key intermediate this compound. The final compound is obtained by deprotection of the tert-butyl group using trifluoroacetic acid.
Scientific Research Applications
(2R)-2-[(3-cyano-4-fluorophenyl)sulfonylamino]-3,3-dimethylbutanoic acid inhibitor-172 has been extensively studied for its potential therapeutic applications in CF treatment. The compound has been shown to selectively inhibit the function of the this compound protein, which is defective in CF patients. This compound inhibitor-172 has been used in various in vitro and in vivo studies to investigate the role of this compound in CF pathophysiology and to develop new therapeutic strategies. The compound has also been used to study the effects of this compound inhibition on other physiological processes, such as ion transport and mucociliary clearance.
Properties
IUPAC Name |
(2R)-2-[(3-cyano-4-fluorophenyl)sulfonylamino]-3,3-dimethylbutanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15FN2O4S/c1-13(2,3)11(12(17)18)16-21(19,20)9-4-5-10(14)8(6-9)7-15/h4-6,11,16H,1-3H3,(H,17,18)/t11-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHUIZSWVNSDFFI-NSHDSACASA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(C(=O)O)NS(=O)(=O)C1=CC(=C(C=C1)F)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)[C@H](C(=O)O)NS(=O)(=O)C1=CC(=C(C=C1)F)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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